Cas no 1220517-81-6 (4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine)

• Product Name: 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• CAS No: 1220517-81-6
• MF: C₈H₉ClN₄S
• MW: 228.701858282089
• MDL: MFCD19105129
• CID: 1035787
• PubChem ID: 58398885
• Update Time: 2025-06-09

4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
• 4-CHLORO-1-ETHYL-6-(METHYLSULFANYL)PYRAZOLO[3,4-D]PYRIMIDINE
• SCHEMBL2241487
• 1220517-81-6
• 1H-Pyrazolo[3,4-d]pyrimidine, 4-chloro-1-ethyl-6-(methylthio)-
• 4-Chloro-1-Ethyl-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine
• DTXSID70729190
• GJICGEFYYJMUBA-UHFFFAOYSA-N
• DB-357908
• 4-chloro-1-ethyl-6-methylsulfanylpyrazolo[3,4-d]pyrimidine

• MDL： MFCD19105129
• Inchi： 1S/C8H9ClN4S/c1-3-13-7-5(4-10-13)6(9)11-8(12-7)14-2/h4H,3H2,1-2H3
• InChI Key： GJICGEFYYJMUBA-UHFFFAOYSA-N
• SMILES： ClC1=C2C=NN(CC)C2=NC(=N1)SC

Computed Properties

• Exact Mass: 228.0236452g/mol
• Monoisotopic Mass: 228.0236452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[3,4-d]pyrimidines

Additional information on 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine

4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine: A Comprehensive Overview

The compound 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine, identified by the CAS number 1220517-81-6, is a structurally complex heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolo[3,4-d]pyrimidines, which are known for their diverse biological activities and potential therapeutic applications. The presence of substituents such as the chlorine atom at position 4, an ethyl group at position 1, and a methylthio group at position 6 contributes to its unique chemical properties and biological profile.

Recent studies have highlighted the potential of pyrazolo[3,4-d]pyrimidines as kinase inhibitors, particularly in the context of cancer therapy. The substitution pattern of this compound plays a crucial role in its ability to bind to specific kinase domains, making it a promising candidate for targeted drug development. Researchers have employed advanced computational techniques, such as molecular docking and dynamics simulations, to elucidate the binding mechanisms of this compound with various kinase targets. These studies have provided valuable insights into the structural requirements for high-affinity binding and have guided further optimization efforts.

In addition to its kinase inhibitory properties, this compound has also been investigated for its potential anti-inflammatory and anti-viral activities. The methylthio group at position 6 is believed to enhance the compound's stability and bioavailability, which are critical factors for its pharmacokinetic profile. Preclinical studies have demonstrated that this compound exhibits selective activity against inflammatory cytokines and viral replication enzymes, suggesting its potential application in treating chronic inflammatory diseases and viral infections.

The synthesis of 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine involves a multi-step process that typically begins with the preparation of a pyrimidine derivative. Key steps include nucleophilic substitution reactions, cyclization processes, and functional group transformations. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound. Researchers have also explored alternative synthetic pathways to improve yield and purity, which are essential for large-scale production.

From a structural perspective, the pyrazolo[3,4-d]pyrimidine core of this compound provides a rigid framework that facilitates specific molecular interactions. The chlorine atom at position 4 introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule and influence its binding affinity to target proteins. Similarly, the ethyl group at position 1 contributes to hydrophobic interactions, while the methylthio group at position 6 enhances sulfur-based interactions—a feature that is increasingly recognized in drug design for improving binding specificity.

Recent research has also focused on understanding the pharmacokinetic profile of this compound. Studies in animal models have shown that it exhibits moderate oral bioavailability and favorable tissue distribution patterns. However, further optimization is required to address issues related to metabolic stability and systemic toxicity. Researchers are exploring strategies such as prodrug design and structural modifications to enhance these properties while maintaining its biological activity.

In conclusion, 4-Chloro-1-ethyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine represents a promising lead compound with diverse biological activities and potential therapeutic applications. Its unique substitution pattern confers it with distinct chemical properties that make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and optimize its pharmacokinetic profile, this compound holds significant potential for advancing innovative therapeutic solutions in various disease areas.